Cas no 2172219-52-0 (N-ethyl-1-[2-fluoro-5-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide)

• Product Name: N-ethyl-1-[2-fluoro-5-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide
• CAS No: 2172219-52-0
• MF: C₁₂H₁₁F₄N₃O₂S
• MW: 337.293255090714
• CID: 5566301
• PubChem ID: 165592551
• Update Time: 2025-05-28

N-ethyl-1-[2-fluoro-5-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2172219-52-0
• EN300-1591213
• N-ethyl-1-[2-fluoro-5-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide

• Inchi： 1S/C12H11F4N3O2S/c1-2-18-22(20,21)11-5-6-17-19(11)10-7-8(12(14,15)16)3-4-9(10)13/h3-7,18H,2H2,1H3
• InChI Key： VNHGJJVCVCWFRQ-UHFFFAOYSA-N
• SMILES： S(C1=CC=NN1C1C(=CC=C(C(F)(F)F)C=1)F)(NCC)(=O)=O

Computed Properties

• Exact Mass: 337.05081042g/mol
• Monoisotopic Mass: 337.05081042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 72.4Ų

Additional information on N-ethyl-1-[2-fluoro-5-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide

Comprehensive Overview of N-ethyl-1-[2-fluoro-5-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide (CAS No. 2172219-52-0)

N-ethyl-1-[2-fluoro-5-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide (CAS No. 2172219-52-0) is a specialized sulfonamide derivative with a unique molecular structure that combines a pyrazole ring, a fluorinated phenyl group, and an ethyl sulfonamide moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications as a bioactive intermediate. Its structural features, including the trifluoromethyl group and fluoro-substituted aromatic ring, contribute to its enhanced metabolic stability and binding affinity, making it a subject of interest in drug discovery and material science.

The compound's CAS number 2172219-52-0 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often explore its synthetic pathways, focusing on optimizing yield and purity for industrial-scale production. Recent studies highlight its role in developing small-molecule inhibitors targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and targeted therapies. Additionally, its fluorinated structure aligns with trends in green chemistry, as fluorine incorporation often improves efficacy while reducing environmental persistence.

In the context of user search trends, queries such as "sulfonamide applications in drug design" or "fluorinated pyrazole derivatives" reflect broader interest in this compound's class. Analogs of N-ethyl-1-[2-fluoro-5-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide are frequently investigated for their anti-inflammatory, antimicrobial, or kinase inhibitory properties, addressing global health challenges like antibiotic resistance and chronic diseases. The compound's lipophilicity and electronic properties also make it relevant in crop protection research, where fluorinated agrochemicals are prized for their efficacy at lower doses.

From a synthetic chemistry perspective, the introduction of the ethyl sulfonamide group enhances the molecule's solubility and bioavailability, critical factors in formulation development. Patent literature reveals its utility in proprietary compositions, particularly in combination therapies. As regulatory agencies emphasize safety-by-design, the compound's toxicological profile and degradation pathways are under scrutiny, with computational models (in silico) aiding risk assessment.

Emerging technologies like AI-driven molecular docking have accelerated the study of CAS 2172219-52-0, predicting its interactions with biological targets. This aligns with industry demands for high-throughput screening and fragment-based drug discovery. Furthermore, its crystallographic data and spectroscopic characteristics (e.g., NMR, HPLC) are well-documented, supporting quality control in manufacturing.

In summary, N-ethyl-1-[2-fluoro-5-(trifluoromethyl)phenyl]-1H-pyrazole-5-sulfonamide represents a versatile scaffold bridging medicinal chemistry and material innovation. Its design reflects contemporary priorities: efficiency, sustainability, and target specificity, ensuring its relevance in future scientific breakthroughs.